Cas no 10268-79-8 (N-(2-Aminophenyl)propanamide)

• Product Name: N-(2-Aminophenyl)propanamide
• CAS No: 10268-79-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD09044881
• CID: 3033626
• PubChem ID: 16772559
• Update Time: 2025-06-25

N-(2-Aminophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminophenyl)propanamide
• AKOS BBV-009011
• OTAVA-BB 1171747
• N-(2-Aminophenyl)propionamide
• starbld0001105
• SCHEMBL2759631
• 10268-79-8
• AKOS000100550
• AS-77272
• D93364
• N-(2-Aminophenyl)propanamide

• MDL： MFCD09044881
• Inchi： 1S/C9H12N2O/c1-2-9(12)11-8-6-4-3-5-7(8)10/h3-6H,2,10H2,1H3,(H,11,12)
• InChI Key： PORLKFMRMIPKOR-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 164.094963011 g/mol
• Monoisotopic Mass: 164.094963011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1
• Molecular Weight: 164.20

Additional information on N-(2-Aminophenyl)propanamide

Professional Introduction to N-(2-Aminophenyl)propanamide (CAS No. 10268-79-8)

N-(2-Aminophenyl)propanamide, a compound with the chemical identifier CAS No. 10268-79-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its amide functional group and aromatic ring structure, has garnered attention due to its potential applications in drug development and molecular research. The structural features of N-(2-Aminophenyl)propanamide make it a versatile intermediate in synthesizing various pharmacologically active agents, particularly those targeting neurological and inflammatory pathways.

The molecular formula of N-(2-Aminophenyl)propanamide is C₉H₁₃NO, reflecting its composition of nine carbon atoms, thirteen hydrogen atoms, one nitrogen atom, and one oxygen atom. This configuration contributes to its stability and reactivity, making it a valuable building block in organic synthesis. The presence of an amide bond not only influences its chemical properties but also its biological interactions, which are critical for evaluating its efficacy in therapeutic contexts.

In recent years, the interest in N-(2-Aminophenyl)propanamide has been fueled by advancements in medicinal chemistry and the discovery of novel pharmacophores. Researchers have been exploring its derivatives to develop compounds with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications to the aromatic ring or the amide moiety have led to the identification of molecules with potential anti-inflammatory and analgesic properties. These studies highlight the importance of N-(2-Aminophenyl)propanamide as a scaffold for drug discovery initiatives.

The synthesis of N-(2-Aminophenyl)propanamide typically involves condensation reactions between 2-aminophenylamine and propanoic acid derivatives under controlled conditions. The choice of reagents and catalysts can significantly impact the yield and purity of the final product, underscoring the need for optimized synthetic protocols. Recent innovations in green chemistry have also influenced the production process, emphasizing sustainable practices that minimize waste and energy consumption while maintaining high chemical yields.

Beyond its synthetic utility, N-(2-Aminophenyl)propanamide has been investigated for its role in modulating biological pathways relevant to human health. Studies have suggested that derivatives of this compound may interact with enzymes and receptors involved in pain perception and inflammation regulation. For example, certain analogs have demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis in inflammatory responses. Such findings open up possibilities for developing new therapeutic strategies targeting chronic inflammatory conditions.

The pharmacokinetic profile of N-(2-Aminophenyl)propanamide is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its bioavailability and therapeutic efficacy. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to predict the behavior of N-(2-Aminophenyl)propanamide in vivo. These tools aid in designing more effective derivatives with improved pharmacokinetic properties.

Furthermore, the role of N-(2-Aminophenyl)propanamide in drug repurposing has not been overlooked. By revisiting existing compounds like this one, researchers can uncover new therapeutic applications that were not initially considered during their original development. This approach leverages existing knowledge about a molecule's properties while exploring novel avenues for treatment. For instance, ongoing studies are examining whether N-(2-Aminophenyl)propanamide or its derivatives could be repurposed for treating neurodegenerative disorders by modulating specific signaling pathways associated with these conditions.

The analytical characterization of N-(2-Aminophenyl)propanamide is essential for ensuring its quality and consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed insights into the molecular structure and conformation of the compound, which are critical for understanding its biological behavior.

In conclusion, N-(2-Aminophenyl)propanamide (CAS No. 10268-79-8) represents a significant compound in pharmaceutical research due to its structural versatility and potential therapeutic applications. Its role as a synthetic intermediate has enabled the development of novel drug candidates targeting various diseases. Ongoing studies continue to explore its derivatives for improved efficacy and safety profiles. As research progresses, N-(2-Aminophenyl)propanamide is expected to remain a valuable asset in the quest for innovative treatments across multiple therapeutic domains.